Cas no 2015748-71-5 (2-Butanone, 4-[(3-nitrophenyl)thio]-)

• Product Name: 2-Butanone, 4-[(3-nitrophenyl)thio]-
• CAS No: 2015748-71-5
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 5254490
• Update Time: 2025-06-11

2-Butanone, 4-[(3-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[(3-nitrophenyl)thio]-

• Inchi： 1S/C10H11NO3S/c1-8(12)5-6-15-10-4-2-3-9(7-10)11(13)14/h2-4,7H,5-6H2,1H3
• InChI Key： QAZFFGQABRFUBC-UHFFFAOYSA-N
• SMILES： CC(=O)CCSC1=CC=CC([N+]([O-])=O)=C1

Additional information on 2-Butanone, 4-[(3-nitrophenyl)thio]-

Recent Advances in the Study of 2-Butanone, 4-[(3-nitrophenyl)thio]- (CAS: 2015748-71-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Butanone, 4-[(3-nitrophenyl)thio]- (CAS: 2015748-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Butanone, 4-[(3-nitrophenyl)thio]- as a promising scaffold for the development of novel bioactive molecules. Its structure, featuring a thioether linkage and a nitroaryl group, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent research is the compound's ability to modulate the activity of specific protein kinases, which are critical regulators of cellular signaling pathways. In vitro and in vivo studies have demonstrated its efficacy in inhibiting kinase activity, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for further drug development.

Another area of interest is the compound's potential application in the treatment of inflammatory diseases. Preclinical studies have shown that 2-Butanone, 4-[(3-nitrophenyl)thio]- exhibits anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines and chemokines. These findings have sparked interest in its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In summary, the latest research on 2-Butanone, 4-[(3-nitrophenyl)thio]- (CAS: 2015748-71-5) underscores its potential as a versatile and promising compound in chemical biology and pharmaceutical research. Ongoing studies are expected to further explore its therapeutic applications and optimize its properties for clinical use. This briefing provides a snapshot of the current state of research and highlights the exciting opportunities for future investigations in this area.